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Compound of Interest

Compound Name: 2-Oleoylglycerol

Cat. No.: B133480 Get Quote

Technical Support Center: 2-Oleoylglycerol (2-
OG)
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and preparing 2-Oleoylglycerol (2-OG) stock

solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to

address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a 2-Oleoylglycerol stock solution?

A1: The choice of solvent depends on the requirements of your specific experiment. Dimethyl

sulfoxide (DMSO), ethanol, and dimethylformamide (DMF) are commonly used solvents for

preparing 2-OG stock solutions.[1][2] For cell-based assays, it is crucial to minimize the

concentration of any organic solvent to reduce cytotoxicity.

Q2: What are the recommended storage conditions and stability for 2-Oleoylglycerol stock

solutions?

A2: For long-term storage, it is recommended to store 2-OG as a solid at -20°C, where it can

be stable for up to three years.[2] Once prepared, stock solutions should be stored in tightly

sealed vials at -80°C and are generally stable for up to one year.[1][2] To avoid repeated
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freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes. For

short-term storage of up to one month, aliquots can be stored at -20°C.[3]

Q3: My 2-Oleoylglycerol solution appears cloudy or has precipitated. What should I do?

A3: Cloudiness or precipitation can occur for several reasons, including the concentration

exceeding solubility, improper mixing, or "solvent shock" when adding a concentrated stock to

an aqueous medium.[4] Gentle warming and vortexing the solution can help redissolve the

precipitate.[5] If the issue persists, preparing a fresh stock solution may be necessary. For

detailed troubleshooting, please refer to the troubleshooting guide below.

Q4: How should I prepare 2-Oleoylglycerol for in vivo studies?

A4: For in vivo studies, 2-OG has been administered as a solution in a vehicle of glycerol with

10% ethanol.[6][7] Another suggested in vivo formulation involves dissolving 2-OG in a mixture

of DMSO, PEG300, Tween 80, and a saline or PBS solution.[2] The specific formulation should

be optimized based on the animal model and route of administration.[2]

Data Presentation
Table 1: Solubility of 2-Oleoylglycerol in Common Solvents

Solvent Concentration

Ethanol 15 mg/mL[1][2]

DMSO 10 mg/mL[1]

DMF 10 mg/mL[1]

Ethanol:PBS (pH 7.2) (1:2) 0.25 mg/mL[1]

Table 2: Recommended Storage Conditions for 2-Oleoylglycerol
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Form Storage Temperature Stability

Solid -20°C Up to 3 years[2]

In Solvent -80°C Up to 1 year[2]

In Solvent -20°C Up to 1 month[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 2-Oleoylglycerol Stock Solution in DMSO

Preparation: Before opening the vial, allow the solid 2-OG to equilibrate to room temperature

for at least 60 minutes.[3]

Weighing: Accurately weigh the desired amount of 2-OG in a sterile vial. For 1 mL of a 10

mM solution, you will need 3.565 mg of 2-OG (Molecular Weight: 356.5 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial.

Dissolution: Vortex the mixture vigorously for 1-2 minutes. If the solution is not clear,

sonication in a water bath for 5-10 minutes is recommended until the lipid is fully dissolved.

[2]

Storage: Aliquot the stock solution into single-use vials and store at -80°C.[2]

Protocol 2: Preparation of a 2-Oleoylglycerol Working Solution for Cell-Based Assays

Pre-warm Media: Pre-warm your cell culture media to 37°C before adding the 2-OG stock

solution. Adding a concentrated stock to cold media can decrease solubility.[4]

Intermediate Dilution: To avoid "solvent shock," prepare an intermediate dilution of the 2-OG

stock solution in pre-warmed media or PBS before the final dilution.[4]

Final Dilution: Add the stock solution dropwise to the pre-warmed media while gently swirling

to ensure rapid and even dispersion.[4]
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Final Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in

the cell culture medium is as low as possible to minimize cytotoxicity.

Troubleshooting Guides
Issue: Precipitation of 2-Oleoylglycerol in Aqueous Media

Precipitation of 2-OG in your cell culture medium or buffer can appear as cloudiness, visible

particles, or a film. This can alter the effective concentration of the compound and impact your

experimental results.

Troubleshooting Workflow for 2-OG Precipitation

Precipitation Observed

Immediate Precipitation?

Yes

Precipitation Over Time?

No

1. Check Final Concentration
(Is it too high?)

1. Check for Evaporation
(Properly sealed plates/flasks?)

2. Review Mixing Technique
(Slow addition with swirling?)

3. Verify Media Temperature
(Was it pre-warmed to 37°C?)

Problem Resolved

2. Assess Temperature Stability
(Frequent fluctuations?)

3. Consider Media Interactions
(Serum or supplement effects?)
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Click to download full resolution via product page

Caption: A troubleshooting workflow for addressing 2-Oleoylglycerol precipitation.

Signaling Pathway
2-Oleoylglycerol is an agonist of the G protein-coupled receptor 119 (GPR119).[1][8]

Activation of GPR119 by 2-OG can stimulate the release of glucagon-like peptide-1 (GLP-1).[6]

[8][9] One identified pathway involves the activation of the GPR119/TAK1/NF-κB/TGF-β1

signaling cascade.[8]

GPR119 Signaling Pathway Activated by 2-Oleoylglycerol
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Caption: GPR119 signaling pathway activated by 2-Oleoylglycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b133480?utm_src=pdf-body-img
https://www.benchchem.com/product/b133480?utm_src=pdf-body
https://www.benchchem.com/product/b133480?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. 2-Oleoylglycerol | GPR | TargetMol [targetmol.com]

3. Stability and Storage | Tocris Bioscience [tocris.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. academic.oup.com [academic.oup.com]

7. researchgate.net [researchgate.net]

8. medchemexpress.com [medchemexpress.com]

9. 2-Oleoyl glycerol is a GPR119 agonist and signals GLP-1 release in humans - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Best practices for handling and preparing 2-
Oleoylglycerol stock solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133480#best-practices-for-handling-and-preparing-2-
oleoylglycerol-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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